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Compound of Interest

Compound Name: 4-Bromobenzene-1,2-diamine

Cat. No.: B031645

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Bromobenzene-1,2-diamine (CAS No. 1575-37-7), a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and dyestuffs.[1][2] The document outlines its physical
properties, standardized experimental protocols for their determination, and a logical workflow
for these characterization processes.

Core Physicochemical Data

4-Bromobenzene-1,2-diamine is typically a white to brown solid at room temperature.[2][3][4]
[5] The following table summarizes its key physical properties as reported in the literature.
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Property Value Source
Melting Point 65-69 °C (decomposes) [L1I5161171
62.0 t0 66.0 °C [8]

64 °C [8]

59.0-68.0 °C [9]

62 to 65 °C [2]

Boiling Point 289.3 £ 20.0 °C (Predicted) (11041071

289.3 °C at 760 mmHg

No data available [10][11]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for verifying the purity and
identity of a compound.[12] The following are standard methodologies for these measurements.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase.[13] Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-
1.0°C. Impurities tend to lower and broaden the melting range.[12]

Methodology:

o Sample Preparation: A small amount of the dry, finely powdered 4-Bromobenzene-1,2-
diamine is packed into a capillary tube, sealed at one end, to a height of 1-2 cm.[14][15]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[14] This assembly is then placed in a heating apparatus,
such as a Thiele tube containing mineral oil or a modern digital melting point apparatus (e.g.,
Mel-Temp).[14]
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e Heating: The apparatus is heated gradually, with the rate of heating slowed to approximately
2°C per minute as the expected melting point is approached.

e Observation and Recording: The temperature at which the substance first begins to melt (t1)
and the temperature at which the last solid crystal liquefies (t2) are recorded.[14][15] The
melting point is reported as the range between t1 and t2.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[13][16]

Methodology:

o Sample Preparation: A small quantity (a few milliliters) of the liquid to be tested is placed in a
small test tube (fusion tube).[13][17] A capillary tube, sealed at one end, is placed inside the
test tube with its open end submerged in the liquid.[13][18]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling liquid like paraffin oil.[13]

e Heating: The Thiele tube is heated gently.[13] As the temperature rises, air trapped in the
capillary tube will escape as a stream of bubbles.[13] Heating is continued until a rapid and
continuous stream of bubbles emerges from the capillary tube.[18]

o Observation and Recording: The heat source is then removed. The liquid will begin to cool,
and the stream of bubbles will slow down and eventually stop. The temperature at which the
liquid is drawn back into the capillary tube is the boiling point of the substance.[13] It is also
crucial to record the barometric pressure, as boiling point varies with external pressure.[16]
[19]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the determination of the
physicochemical properties of a solid organic compound like 4-Bromobenzene-1,2-diamine.
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Caption: Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of 4-Bromobenzene-1,2-
diamine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031645#4-bromobenzene-1-2-diamine-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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